Cas no 28305-60-4 (1-[(1S,3aR,7S,7aS)-7-(1-methylethyl)-4-methylideneoctahydro-1H-inden-1-yl]ethanone)

• Product name: 1-[(1S,3aR,7S,7aS)-7-(1-methylethyl)-4-methylideneoctahydro-1H-inden-1-yl]ethanone
• CAS No: 28305-60-4
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 1434335

1-[(1S,3aR,7S,7aS)-7-(1-methylethyl)-4-methylideneoctahydro-1H-inden-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[(1S,3aR,7S,7aS)-7-(1-methylethyl)-4-methylideneoctahydro-1H-inden-1-yl]ethanone
• b-Oplopenone
• ethanone,<wbr>
• LogP
• β-Oplopenone
• (1S,3aα,7aβ)-1β-Acetyl-7β-isopropyloctahydro-4-methylene-1H-indene
• 1-[(1S,3aα,7aβ)-Octahydro-4-methylene-7β-isopropyl-1H-inden-1β-yl]ethanone
• 1-[(1S,3aα,7aβ)-Octahydro-7β-isopropyl-4-methylene-1H-inden-1β-yl]ethanone
• Anhydrooplopanone
• Oplopenone
• Ethanone, 1-[(1S,3aR,7S,7aS)-octahydro-4-methylene-7-(1-methylethyl)-1H-inden-1-yl]-

• Inchi： 1S/C15H24O/c1-9(2)12-6-5-10(3)13-7-8-14(11(4)16)15(12)13/h9,12-15H,3,5-8H2,1-2,4H3
• InChI Key： YKWVCZPTAAKDIY-UHFFFAOYSA-N
• SMILES： CC(C1C2C(CCC2C(=O)C)C(=C)CC1)C

Computed Properties

• Exact Mass: 220.18282
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• XLogP3: 4.515

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Melting Point: 52-54 °C
• Boiling Point: 301.1±21.0 °C(Predicted)
• PSA: 17.07